Cas no 2877671-90-2 (4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine)

• Product Name: 4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine
• CAS No: 2877671-90-2
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 5328653
• PubChem ID: 165433852
• Update Time: 2025-11-05

4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine
• AKOS040873864
• F6790-2129
• 2877671-90-2
• 4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine

• Inchi： 1S/C19H22N6O2/c1-4-20-18(15-3-12-27-16(1)15)24-6-8-25(9-7-24)19-21-5-2-17(22-19)23-10-13-26-14-11-23/h1-5,12H,6-11,13-14H2
• InChI Key： CEQJZIVCNNMZAP-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=NC(=N2)N2CCN(C3C4C=COC=4C=CN=3)CC2)CC1

Computed Properties

• Exact Mass: 366.18042397g/mol
• Monoisotopic Mass: 366.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.8Ų

Additional information on 4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine

Research Brief on 4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine (CAS: 2877671-90-2)

In recent years, the compound 4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine (CAS: 2877671-90-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity. The following research brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

The structural complexity of 4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine is attributed to its fused heterocyclic core and morpholine moiety, which contribute to its high binding affinity and selectivity for specific kinase targets. Recent studies have demonstrated its efficacy as a potent inhibitor of certain kinases involved in oncogenic signaling pathways. For instance, preclinical investigations have revealed its ability to suppress tumor growth in xenograft models, suggesting its utility as a potential anticancer agent.

One of the key advantages of this compound lies in its favorable pharmacokinetic profile. Research indicates that it exhibits good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Additionally, its selectivity profile minimizes off-target effects, reducing the likelihood of adverse reactions. These properties make it a promising candidate for further drug development and clinical trials.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine, addressing previous challenges related to its synthesis. Innovations in catalytic processes and purification techniques have improved yield and purity, enabling more extensive pharmacological evaluations. These developments are expected to accelerate its transition from bench to bedside.

Despite its potential, several challenges remain. For example, the precise molecular mechanisms underlying its kinase inhibition need further elucidation. Additionally, long-term toxicity studies are required to ensure its safety profile in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and advance the compound's therapeutic applications.

In conclusion, 4-[2-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine represents a promising scaffold in drug discovery, with significant potential in oncology and other therapeutic areas. Continued research and development efforts are warranted to fully exploit its pharmacological benefits and translate them into clinical success.